Methyl 2-[2-(2-chloroanilino)-2-oxoethyl]sulfanyl-3-(2-morpholin-4-ylethyl)-4-oxoquinazoline-7-carboxylate

• IUPAC Name: methyl 2-[2-(2-chloroanilino)-2-oxoethyl]sulfanyl-3-(2-morpholin-4-ylethyl)-4-oxoquinazoline-7-carboxylate
• InChI: InChI=1S/C24H25ClN4O5S/c1-33-23(32)16-6-7-17-20(14-16)27-24(29(22(17)31)9-8-28-10-12-34-13-11-28)35-15-21(30)26-19-5-3-2-4-18(19)25/h2-7,14H,8-13,15H2,1H3,(H,26,30)
• InChI Key: GGCWHDAJVIKECB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(C=C1)C(=O)N(C(=N2)SCC(=O)NC3=CC=CC=C3Cl)CCN4CCOCC4
• Molecular Formula: C24H25ClN4O5S
• Molecular Weight: 517.0 g/mol

Description

Methyl 2-[2-(2-chloroanilino)-2-oxoethyl]sulfanyl-3-(2-morpholin-4-ylethyl)-4-oxoquinazoline-7-carboxylate is a useful research compound. Its molecular formula is C24H25ClN4O5S and its molecular weight is 517. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Synthesis and Reactions : The compound belongs to a class of chemicals known as 4(1H)-quinazolinones. Researchers have explored various synthesis methods for 1-phenyl-4(1H)-quinazolinones, which involve reactions with acid chloride under mild conditions and further interactions with nucleophiles, demonstrating the versatility of these compounds in producing a range of derivatives with potential biological activities (Ozaki, Yamada, & Oine, 1980).

• Chemical Reactions and Derivatives : The structural complexity of quinazolinones allows for nucleophilic substitution reactions leading to new derivatives. For instance, the reaction of certain quinazolinone derivatives with morpholine has led to the synthesis of compounds with anticipated pharmacological activities, highlighting the compound's role as a precursor in medicinal chemistry (Zaki, Radwan, & El-Dean, 2017).

Potential Antimicrobial Properties

• Antimicrobial Agents : New quinazoline derivatives have been synthesized and evaluated for their antibacterial and antifungal activities. The studies suggest that these compounds, including those related to the methyl 2-[2-(2-chloroanilino)-2-oxoethyl]sulfanyl-3-(2-morpholin-4-ylethyl)-4-oxoquinazoline-7-carboxylate, show promise as potential antimicrobial agents, highlighting their importance in the development of new treatments for infections (Desai, Shihora, & Moradia, 2007).